Cas no 2901097-27-4 (3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl)

• Product Name: 3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl
• CAS No: 2901097-27-4
• MF: C₁₄H₁₀BrF₃O₂
• MW: 347.127213954926
• CID: 6796183
• PubChem ID: 171367493
• Update Time: 2025-06-12

3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2901097-27-4
• 3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl
• MFCD34763140

• Inchi： 1S/C14H10BrF3O2/c1-19-12-4-2-9(3-5-12)10-6-11(15)8-13(7-10)20-14(16,17)18/h2-8H,1H3
• InChI Key： ILZAKWDMXWJLDR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC(=CC=1)OC)OC(F)(F)F

Computed Properties

• Exact Mass: 345.98163g/mol
• Monoisotopic Mass: 345.98163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl

Recent Advances in the Study of 3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl (CAS: 2901097-27-4)

The compound 3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl (CAS: 2901097-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have focused on the efficient synthesis of 3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl, leveraging advanced catalytic methods such as palladium-catalyzed cross-coupling reactions. These methods have demonstrated high yields and excellent regioselectivity, making the compound more accessible for further pharmacological evaluation. The presence of both bromo and trifluoromethoxy groups in the biphenyl scaffold is particularly noteworthy, as these moieties are known to enhance binding affinity and metabolic stability in drug candidates.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Preliminary data suggest that it exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways, positioning it as a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its pharmacokinetic profile, including good oral bioavailability and moderate plasma half-life, further supports its potential as a therapeutic agent.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and reduce off-target effects. Modifications to the methoxy and trifluoromethoxy groups have shown significant impacts on binding affinity and selectivity, providing valuable insights for the design of next-generation derivatives. Computational modeling and molecular docking studies have also been employed to elucidate the compound's interaction with its biological targets at the atomic level.

Despite these advancements, challenges remain in the development of 3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl as a drug candidate. Issues such as potential toxicity and the need for further preclinical validation must be addressed. However, the compound's unique chemical properties and promising biological activity make it a compelling subject for ongoing research. Future studies are expected to explore its applications in other therapeutic areas, including oncology and neurodegenerative diseases.

In conclusion, 3-Bromo-4'-methoxy-5-(trifluoromethoxy)-1,1'-biphenyl represents a promising scaffold in medicinal chemistry, with significant potential for the development of novel therapeutics. Continued research into its synthesis, biological activity, and optimization will be crucial in unlocking its full therapeutic potential.